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Compound of Interest

Compound Name: Water-170

Cat. No.: B1250082

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Water-170 (H21’0), a stable isotope of
water with growing importance in a range of scientific disciplines. Due to its unique nuclear
magnetic resonance properties, 1O serves as a powerful tool in elucidating molecular
structure, dynamics, and metabolic pathways. This document covers the commercial
availability of H217O, details its synthesis through isotopic enrichment, provides experimental
protocols for its use, and outlines its applications in research and drug development.

Commercial Availability of Water-7O

Water-1’0O is commercially available from several specialized suppliers of stable isotopes. The
products are typically offered at various isotopic enrichment levels, catering to the diverse
sensitivity requirements of different experimental techniques. Below is a summary of
commercially available Water-170.

Table 1: Commercial Suppliers and Products
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Available 70

. . Available
Supplier Product Name Enrichment (atom .
Quantities
%)

Sigma-Aldrich Water-170O 20-24.9% Bulk and prepack
Water-170 90% 1lg
IsotopeShop.com

_ Water-t70O 20%, 70%, 80%, 90% 19,259
(CPI Georgia)
MedChemExpress -

Water-170 Not specified 0.001 kg - 5 kg

(MCE)

Note: Pricing and availability are subject to change. Please consult the suppliers directly for
current information. As of late 2023, the approximate price for 1 gram of 90 atom % Water-1’O
was in the range of $3,560.00 USD.

Physical Properties of Water-*’O

The isotopic substitution of 10O with 1O results in slight alterations to the physical properties of
water. These differences are fundamental to the enrichment processes.

Table 2: Physical Properties of Water-1’O (90% Enrichment)

Property Value
Molecular Weight ~19.02 g/mol
Density (at 25 °C) ~1.044 g/mL
Boiling Point 100 °C
Melting Point 0°C

Synthesis and Enrichment of Water-’0O

The natural abundance of 7O is a mere 0.038%[1]. Consequently, for most applications,
particularly in NMR and MR, isotopic enrichment is essential. The primary method for this
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enrichment is the fractional distillation of water.

Fractional Distillation

The slight difference in vapor pressure between H21°0 and H2170O allows for their separation
through fractional distillation. While the process is energy-intensive, it is a well-established
method for achieving high levels of isotopic enrichment[2][3][4].

Diagram of the Fractional Distillation Process for H21’O Enrichment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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